3-(4-Methoxypyridin-2-yl)propionic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 3-(4-methoxypyridin-2-yl)propanoic acid
• InChI: InChI=1S/C9H11NO3/c1-13-8-4-5-10-7(6-8)2-3-9(11)12/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key: IZGQSDZAESMUQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1)CCC(=O)O

Description

3-(4-Methoxypyridin-2-yl)propionic acid is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

41.95 g of methyl 3-(4-methoxypyridin-2-yl)propionate (compound F2) are dissolved in 700 ml of tetrahydrofuran, and 217 ml of 1N sodium hydroxide solution are added. The mixture is stirred at RT until no more starting material is detectable (TLC). The mixture is neutralized using 217 ml of 1N hydrochloric acid solution, evaporated to dryness using a rotary evaporator and dried under high vacuum. The colorless residue is ground and extracted four times with dichloromethane/methanol (9:1). The combined extracts are evaporated to dryness. This gives 332 g of the title compound as a colorless powder of m.p. 131-132° C. The mass spectrum shows the molecular peak MH+ at 182 Da

Synthesis routes and methods II

Procedure details

Similarly to Example 1, 0.275 g of 3-(4-methoxypyridin-2-yl)propionic acid (starting material A1), 0.28 g of 2,3-diamino-5-cyclohexylmethylpyridine (starting material E1) and 10 g of PPA (10 hours at 145° C. and chromatography using dichloromethane/methanol 15:1) give 0.183 g of the title compound of as a brownish oil. The mass spectrum shows the molecular peak MH+ at 351.4 Da.

Synthesis routes and methods III

Procedure details

Similarly to Example 1, 0.37 g of 3-(4-methoxypyridin-2-yl)propionic acid (starting material A1), 0.49 g of 2,3-diamino-5-(2-methylpropyl)pyridine (starting material D1) and 5 g of PPA (5 hours at 140° C. and chromatography using dichloromethane/methanol 30:1) give 0.151 g of the title compound of m.p. 111–113° C. The mass spectrum shows the molecular peak MH+ at 311.3 Da.

Synthesis routes and methods IV

Procedure details

Similarly to Example 1, 0.69 g of 3-(4-methoxypyridin-2-yl)propionic acid (starting material A1), 0.74 g of 2,3-diamino-5-(2-phenylethyl)pyridine (starting material F1) and 12 g of PPA (24 hours at 140° C. and chromatography using dichloromethane/methanol 30:1) give 0.91 g of the title compound of m.p. 86–88° C. The mass spectrum shows the molecular peak MH+ at 359.4 Da.

Synthesis routes and methods V

Procedure details

41.95 g of methyl 3-(4-methoxypyridin-2-yl)propionate (starting material C1) are dissolved in 700 ml of tetrahydrofuran, and 217 ml of 1N sodium hydroxide solution are added. The mixture is stirred at RT until no more starting material is detectable (TLC). The mixture is neutralized using 217 ml of 1N hydrochloric add solution, evaporated to dryness and dried under high vacuum. The colorless residue is ground and extracted four times with dichloromethane/methanol (9:1). The combined extracts are evaporated to dryness. This gives 33.2 g of the title compound as a colorless powder of m.p. 131-132° C. The mass spectrum shows the molecular peak MH+ at 182 Da.